molecular formula C5H12N2O4 B1197537 N-Nitroso-2,3-dihydroxypropylethanolamine CAS No. 89911-78-4

N-Nitroso-2,3-dihydroxypropylethanolamine

Cat. No. B1197537
CAS RN: 89911-78-4
M. Wt: 164.16 g/mol
InChI Key: ZRVIKNOBHVPYAM-UHFFFAOYSA-N
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Description

N-Nitroso-2,3-dihydroxypropylethanolamine (NDPEA) is a chemical compound that belongs to the family of nitrosamines. It is a derivative of ethanolamine, a naturally occurring compound found in the human body. NDPEA has been the subject of scientific research due to its potential physiological and biochemical effects.

Scientific Research Applications

  • N-Nitroso-2,3-dihydroxypropylethanolamine has been identified as a weak carcinogen, with limited impact on life-shortening and only inducing hepatocellular carcinomas in a small number of animal studies. This insight comes from a comparison of various hydroxylated nitrosodialkylamines, where Nitroso-2,3-dihydroxypropylethanolamine showed relatively low carcinogenic potency (Lijinsky, Saavedra, & Reuber, 1984).

  • Research into other similar nitrosamines, such as nitrosodiethanolamine, indicates their presence in environments like metalworking plants and their potential carcinogenic effects. These studies provide context for understanding the risks associated with nitrosamines in general, including N-Nitroso-2,3-dihydroxypropylethanolamine (Fadlallah et al., 1990).

  • The carcinogenicity of asymmetric nitrosamines, which includes compounds structurally related to N-Nitroso-2,3-dihydroxypropylethanolamine, has been studied to understand their impact on inducing tumors in various organs. These studies contribute to the broader understanding of the carcinogenic potential of nitrosamines (Lijinsky, Singer, Saavedra, & Reuber, 1984).

properties

IUPAC Name

N-(2,3-dihydroxypropyl)-N-(2-hydroxyethyl)nitrous amide
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InChI

InChI=1S/C5H12N2O4/c8-2-1-7(6-11)3-5(10)4-9/h5,8-10H,1-4H2
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InChI Key

ZRVIKNOBHVPYAM-UHFFFAOYSA-N
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Canonical SMILES

C(CO)N(CC(CO)O)N=O
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Molecular Formula

C5H12N2O4
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DSSTOX Substance ID

DTXSID5020992
Record name 3-[(2-Hydroxyethyl)nitrosoamino]-1,2-propanediol
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Molecular Weight

164.16 g/mol
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Product Name

N-Nitroso-2,3-dihydroxypropylethanolamine

CAS RN

89911-78-4
Record name N-Nitro-N-(2,3-dihydroxypropyl)-N-(2-hydroxyethyl)amine
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Record name 3-[(2-Hydroxyethyl)nitrosoamino]-1,2-propanediol
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